Cas no 1804533-86-5 (4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine)
4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H8F5N3O/c9-7(10)5-6(17-8(11,12)13)4(15)3(1-14)2-16-5/h2,7H,1,14H2,(H2,15,16)
- InChI Key: ABBLUJWNBFZJSS-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C(=CN=1)CN)N)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- XLogP3: 1.4
- Topological Polar Surface Area: 74.2
4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003003-500mg |
4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine |
1804533-86-5 | 97% | 500mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A022003003-1g |
4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine |
1804533-86-5 | 97% | 1g |
$1,764.00 | 2022-04-02 |
4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine
Introduction to 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804533-86-5)
4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804533-86-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, including its multiple functional groups such as amino, aminomethyl, difluoromethyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.
The amino group at the 4-position and the aminomethyl group at the 5-position introduce nucleophilic centers that can participate in various chemical reactions, making the compound a valuable intermediate in organic synthesis. The presence of both difluoromethyl and trifluoromethoxy groups at the 2- and 3-positions, respectively, enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmaceutical design. These structural elements not only influence the compound's reactivity but also its pharmacokinetic profile, making it a promising candidate for further investigation.
In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate biological pathways and improve drug efficacy. The fluorine atoms in this compound can affect electron distribution, leading to changes in binding affinity and metabolic resistance. Studies have shown that fluorinated compounds often exhibit enhanced binding to biological targets, increased bioavailability, and reduced susceptibility to enzymatic degradation. This has spurred research into developing new fluorinated derivatives as therapeutic agents.
One of the most compelling aspects of 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine is its potential application in the synthesis of novel pharmaceuticals. Researchers have been exploring its utility as a building block for more complex molecules with targeted biological activities. For instance, modifications at the aminomethyl group can lead to the development of peptidomimetics or protein inhibitors, while the difluoromethyl and trifluoromethoxy groups can be leveraged to enhance drug-like properties such as solubility and pharmacokinetics. The versatility of this compound makes it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics.
The synthesis of 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions, fluorination techniques, and functional group transformations, are employed to construct the desired structure efficiently. The use of high-purity starting materials and rigorous purification protocols ensures that the final product meets the stringent requirements for pharmaceutical applications.
Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies can predict how 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine interacts with biological targets such as enzymes and receptors. These insights help guide medicinal chemists in optimizing lead structures for improved potency and selectivity. Additionally, virtual screening techniques allow researchers to rapidly identify potential drug candidates from large libraries of compounds, accelerating the drug discovery process.
The pharmacological profile of 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine is an area of active investigation. Preliminary studies suggest that this compound may exhibit activity against various disease targets by modulating key biological pathways. For example, its structural features could make it effective against enzymes involved in inflammation or cancer progression. Further preclinical studies are needed to validate these hypotheses and determine optimal dosing regimens.
The development of novel synthetic routes for 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine is another focus of current research. Efficient synthetic strategies not only reduce production costs but also improve scalability for industrial applications. Innovations such as flow chemistry and continuous manufacturing processes are being explored to enhance yield and purity while minimizing waste generation. These advancements align with global efforts to promote sustainable pharmaceutical practices.
The role of fluorinated pyridines in modern medicine cannot be overstated. Their unique electronic properties make them invaluable tools for designing drugs with improved pharmacological profiles. As research continues to uncover new applications for compounds like 4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine, we can expect further breakthroughs in therapeutic innovation. The combination of cutting-edge synthetic chemistry with computational modeling holds great promise for accelerating the discovery of next-generation medicines.
1804533-86-5 (4-Amino-5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)